Cas no 2228683-25-6 (O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine)

• Product Name: O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine
• CAS No: 2228683-25-6
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 6558337
• PubChem ID: 165751826
• Update Time: 2025-10-29

O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine
• EN300-1955503
• O-({2-[4-(trifluoromethyl)phenyl]phenyl}methyl)hydroxylamine
• 2228683-25-6

• Inchi： 1S/C14H12F3NO/c15-14(16,17)12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-19-18/h1-8H,9,18H2
• InChI Key： ZVLUGMGWYXRMJV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1CON)(F)F

Computed Properties

• Exact Mass: 267.08709849g/mol
• Monoisotopic Mass: 267.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine

Introduction to O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine (CAS No: 2228683-25-6)

O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine (CAS No: 2228683-25-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, is being extensively studied for its potential applications in drug development and synthetic chemistry.

The molecular structure of O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine features a hydroxylamine functional group attached to a bismethoxybenzene core. The presence of a trifluoromethyl group at the 2-4 position of the phenyl ring enhances its electronic properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. This modification not only influences the reactivity and stability of the compound but also contributes to its binding affinity with biological targets.

In recent years, there has been a growing interest in developing novel compounds with enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethyl group is particularly noteworthy in this context, as it is known to increase lipophilicity and reduce metabolic degradation. This feature makes O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine a promising candidate for further exploration in medicinal chemistry.

The compound's hydroxylamine moiety is a key functional group that can participate in various chemical reactions, including nucleophilic addition and oxidation reactions. These reactions are crucial for the synthesis of more complex molecules, such as heterocyclic compounds and biaryl structures. The ability to functionalize this group with other pharmacophores opens up numerous possibilities for designing new therapeutic agents.

Recent studies have highlighted the importance of hydroxylamine derivatives in the development of anti-inflammatory and anticancer agents. The structural motif present in O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine aligns well with these therapeutic areas. Researchers have been exploring its potential as a precursor for synthesizing novel inhibitors targeting specific enzymes involved in inflammatory pathways. Preliminary findings suggest that derivatives of this compound may exhibit significant inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine involves multi-step organic transformations, including condensation reactions, reduction processes, and selective fluorination. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bismethoxybenzene core efficiently.

In addition to its pharmaceutical relevance, O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine has shown promise in material science applications. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a building block for developing new types of semiconductors and conductive polymers. The presence of the trifluoromethyl group enhances its stability under various environmental conditions, making it a robust candidate for industrial applications.

The compound's solubility profile is another area of interest. While hydroxylamine derivatives are often limited by poor solubility in water, the introduction of fluorine atoms improves their hydrophilicity to some extent. This characteristic allows for better dissolution in both aqueous and organic solvents, facilitating its use in diverse chemical processes.

Ethical considerations are paramount when conducting research involving novel compounds like O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine. Ensuring compliance with regulatory guidelines and conducting thorough safety assessments are essential steps to mitigate any potential risks associated with handling these substances. Collaborative efforts between chemists, pharmacologists, and regulatory experts help ensure that such compounds are developed responsibly.

The future prospects of O-({2-4-(trifluoromethyl)phenylphenyl}methyl)hydroxylamine are bright, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions grows, so does the potential for discovering new therapeutic uses for this compound. Continued investigation into its biological activity and synthetic utility will undoubtedly lead to innovative advancements in both academia and industry.